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Compound of Interest

Compound Name: Dehydro Amlodipine Oxalate

Cat. No.: B564258

Fur Forscher, Wissenschaftler und Fachleute in der Arzneimittelentwicklung

Dieses technische Handbuch bietet einen umfassenden Uberblick tiber die mit Amlodipin in
Beziehung stehenden Verbindungen und konzentriert sich auf Verunreinigungen,
Abbauprodukte und Metaboliten. Dieser Leitfaden wurde fur Forscher, Wissenschaftler und
Fachleute in der Arzneimittelentwicklung erstellt und enthalt detaillierte Informationen zu den
wichtigsten verwandten Verbindungen, quantitativen Analysen, experimentellen Protokollen
und den zugrunde liegenden chemischen Wegen.

Einfuhrung in die Stabilitat von Amlodipin

Amlodipin, ein Kalziumkanalblocker aus der Gruppe der Dihydropyridine, wird haufig zur
Behandlung von Bluthochdruck und Angina pectoris eingesetzt.[1] Die chemische Struktur von
Amlodipin, 3-Ethyl-5-methyl-2-[(2-aminoethoxy)methyl]-4-(2-chlorphenyl)-6-methyl-1,4-
dihydropyridin-3,5-dicarboxylat, macht es anfallig fur Abbau unter verschiedenen
Stressbedingungen wie saurer und basischer Hydrolyse, Oxidation und Photolyse.[2] Das
Verstandnis dieser Abbauwege und die Identifizierung der daraus resultierenden
Verunreinigungen sind eine entscheidende regulatorische Anforderung und fir die
Gewahrleistung der Sicherheit und Wirksamkeit von Amlodipin-haltigen Arzneimitteln
unerlasslich. Studien zum erzwungenen Abbau, wie sie von der International Conference on
Harmonisation (ICH) vorgeschrieben werden, sind entscheidend fir die Aufklarung der
intrinsischen Stabilitat des Wirkstoffs und die Entwicklung von stabilitdtsanzeigenden
Analysemethoden.[2]
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Klassifizierung von Amlodipin-verwandten
Verbindungen

Die mit Amlodipin in Beziehung stehenden Verbindungen lassen sich grob in drei Kategorien
einteilen:

o Syntheseverunreinigungen: Dies sind Verbindungen, die wahrend des
Herstellungsprozesses von Amlodipin entstehen. Sie kdnnen aus Ausgangsmaterialien,
Zwischenprodukten oder durch Nebenreaktionen stammen.

o Abbauprodukte: Diese entstehen, wenn Amlodipin verschiedenen Stressbedingungen wie
Licht, Hitze, Feuchtigkeit, S&uren, Basen und oxidativem Stress ausgesetzt wird.[3][4]

¢ Metaboliten: Dies sind die Verbindungen, die nach der Verabreichung von Amlodipin im
Korper gebildet werden. Amlodipin wird hauptséchlich in der Leber durch Cytochrom-P450-
Enzyme, insbesondere CYP3A4, verstoffwechselt.[5][6]

Quantitative Analyse der Abbauprodukte

Studien zum erzwungenen Abbau liefern quantitative Daten Gber das Ausmali des Amlodipin-
Abbaus unter verschiedenen Stressbedingungen. Die folgende Tabelle fasst die Ergebnisse
verschiedener Studien zusammen.
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. Abbau von Wichtige
Stressbedingung L Referenz
Amlodipin (%) Abbauprodukte

Pyridin-Derivat
Saure Hydrolyse (z. B. o
60% (Verunreinigung D), [3]
0,1 M HCI)

Amid-Verunreinigung

Alkalische Hydrolyse

25% Saure-Verunreinigung  [3]
(z. B. 0,1 M NaOH)
Oxidativer Abbau (z. Pyridin-Derivat

20% - [3]
B. 30 % H202) (Verunreinigung D)
Thermischer Abbau Keine grof3eren 3]
(z. B. 80 °C) Verunreinigungen

o Pyridin-Derivat und
Photolyse Signifikanter Abbau [21[7]
andere Photoprodukte

Identifizierte Amlodipin-Verunreinigungen und
Metaboliten

Mehrere verwandte Verbindungen von Amlodipin wurden mittels Techniken wie
Hochleistungsflissigkeitschromatographie (HPLC) und Flussigkeitschromatographie-
Massenspektrometrie (LC-MS) identifiziert und charakterisiert.[2][8]
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Verbindung

Typ

Anmerkungen

Amlodipin-Verunreinigung A

Syntheseverunreinigung

Phthalimid-Analogon des

Amlodipin-Vorlaufers.[9]

Amlodipin-Verunreinigung B

Syntheseverunreinigung

Amlodipin-Verunreinigung D

Abbauprodukt/Verunreinigung

Pyridin-Analogon von
Amlodipin, das unter
oxidativen und sauren

Bedingungen gebildet wird.[2]

Amlodipin-Verunreinigung F

Abbauprodukt

Entsteht unter sauren und

basischen Bedingungen.[4]

Amlodipin-Verunreinigung G

Syntheseverunreinigung

Dimethyl-4-(2-chlorphenyl)-2,6-
dimethyl-1,4-dihydropyridin-
3,5-dicarboxylat.

2-([4-(2-Chlorphenyl)-3-

ethoxycarbonyl-5-

Hauptmetabolit in Urin Metabolit methoxycarbonyl-6-methyl-2-
pyridyllmethoxy)essigsaure.
[10]
Hauptmetaboliten im
Pyridin-Metaboliten Metaboliten Blutkreislauf; gelten als

pharmakologisch inaktiv.[1][10]

Experimentelle Protokolle
Protokoll fiir Studien zum erzwungenen Abbau

Ziel: Induktion des Abbaus von Amlodipin unter verschiedenen Stressbedingungen, um

potenzielle Abbauprodukte zu identifizieren und seine intrinsische Stabilitéat zu bewerten.[2]

Materialien:

» Amlodipinbesylat-Wirkstoff

o Salzsaure (HCI), analytischer Grad
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» Natriumhydroxid (NaOH), analytischer Grad

o Wasserstoffperoxid (H202), 30 %

e Methanol, HPLC-Qualitat

e Wasser, HPLC-Qualitat

o Messkolben, Pipetten und andere (bliche Laborglasgerate
e pH-Meter

o Temperaturgeregelter Ofen

» Photostabilitatskammer

Verfahren:

e Herstellung der Stamml6sung: Eine Stammldsung von Amlodipinbesylat in einem geeigneten
Losungsmittel (z. B. Methanol oder einer Mischung aus Methanol und Wasser) mit einer
Konzentration von ca. 1 mg/ml herstellen.[2]

e Saurer Abbau: Die Stammldsung mit 0,1 M HCI mischen und bei Raumtemperatur fur eine
bestimmte Zeit (z. B. 24 Stunden) inkubieren. Nach der angegebenen Zeit die Lésung mit
einer angemessenen Menge 0,1 M NaOH neutralisieren.[2]

o Alkalischer Abbau: Die Stammlésung mit 0,1 M NaOH mischen und bei Raumtemperatur fir
eine bestimmte Zeit (z. B. 24 Stunden) inkubieren. AnschlieRend mit einer angemessenen
Menge 0,1 M HCI neutralisieren.

o Oxidativer Abbau: Die Stammldsung mit 30 % H202 mischen und bei Raumtemperatur fr
eine bestimmte Zeit (z. B. 24 Stunden) inkubieren.

o Thermischer Abbau: Eine feste Probe von Amlodipinbesylat in einem Ofen bei einer
erhohten Temperatur (z. B. 80 °C) fur eine bestimmte Zeit (z. B. 48 Stunden) erhitzen.[3]

e Photolytischer Abbau: Eine Losung von Amlodipinbesylat in einer Photostabilitaétskammer
Licht aussetzen, das sowohl UV- als auch sichtbare Lichteinwirkung bietet (z. B. 1,2
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Millionen Lux-Stunden und 200 Watt-Stunden/Quadratmeter).[2]

e Probenanalyse: Alle abgebauten Proben mit einer validierten stabilitditsanzeigenden HPLC-
oder LC-MS/MS-Methode analysieren, um den Amlodipin-Gehalt und das Profil der
Abbauprodukte zu bestimmen.

Protokoll zur Metabolitenidentifizierung mittels
Lebermikrosomen vom Menschen (HLM)

Ziel: Untersuchung des In-vitro-Metabolismus von Amlodipin unter Verwendung von HLM, um
die primaren Stoffwechselwege zu identifizieren.[5]

Materialien:

Amlodipin

¢ Lebermikrosomen vom Menschen (HLM)

* NADPH-regenerierendes System (z. B. G6P, G6PDH, NADP™)
e Phosphatpuffer (pH 7,4)

» Acetonitril (oder ein anderes geeignetes organisches Losungsmittel) zur
Reaktionsbeendigung

e LC-MS/MS-System
Verfahren:

 Inkubationsmischungen vorbereiten: In Mikrozentrifugenréhrchen HLM, Amlodipin (in
verschiedenen Konzentrationen) und Phosphatpuffer kombinieren.[5]

» Vorinkubation: Die Mischungen bei 37 °C fur einen kurzen Zeitraum (z. B. 5 Minuten)
vorinkubieren, damit die Komponenten das thermische Gleichgewicht erreichen kbénnen.[5]

o Reaktion einleiten: Die Stoffwechselreaktion durch Zugabe des NADPH-regenerierenden
Systems starten.[5]

© 2025 BenchChem. All rights reserved. 6/11 Tech Support


https://www.benchchem.com/pdf/Amlodipine_Degradation_Products_An_In_depth_Technical_Guide_for_Researchers.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/pdf/Amlodipine_Metabolism_in_Humans_An_In_depth_Technical_Guide.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b564258?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 Inkubation: Die Reaktionsmischungen bei 37 °C flr einen bestimmten Zeitraum (z. B. 0, 15,
30, 60 Minuten) inkubieren.[5]

o Reaktion beenden: Die Reaktion an den vorgesehenen Zeitpunkten durch Zugabe eines
kalten organischen Lésungsmittels wie Acetonitril stoppen. Dies dient auch dazu, die
mikrosomalen Proteine auszufallen.[5]

e Probenverarbeitung: Die Proben zentrifugieren, um die ausgefallten Proteine zu pelletieren.
Den Uberstand zur Analyse in ein neues Roéhrchen tberfiihren.[5]

e LC-MS/MS-Analyse: Den Uberstand auf das Verschwinden von Amlodipin und die Bildung
seiner Metaboliten mit einer validierten LC-MS/MS-Methode analysieren.[5]

Visualisierung von Wegen
Abbauwege von Amlodipin
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Bildunterschrift: Vereinfachtes Diagramm der Hauptabbauwege von Amlodipin unter
Stressbedingungen.

Stoffwechselweg von Amlodipin
' Amlodipin '
(im Kdrper)

Stoffwechsel

Leber (CYP3A4)

Dehydrierung

Gnaktiver Pyridin-MetaboIiD

Weiterer oxidativer Metabolismus

Ausgeschiedene Metaboliten
(z. B. im Urin)

- J

Click to download full resolution via product page

Bildunterschrift: Priméarer Stoffwechselweg von Amlodipin beim Menschen.

Arbeitsablauf zur Identifizierung von verwandten
Verbindungen
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Arbeitsablauf zur Identifizierung
Amlodipin-Probe
(Wirkstoff oder Arzneimittel)

'

(( Sl U AR ) In-vitro/In-vivo-Studien

Saure, Base, Oxidation, Licht, Hitze)

Stabilitatsanzeigende
analytische Methode

(z. B. HPLC, LC-MS)

Trennung von Amlodipin
und verwandten Verbindungen

Identifizierung und
Charakterisierung Quantifizierung
(z. B. MS/MS, NMR)

Click to download full resolution via product page

Bildunterschrift: Allgemeiner experimenteller Arbeitsablauf zur Identifizierung und
Quantifizierung von mit Amlodipin in Beziehung stehenden Verbindungen.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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